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Compound of Interest

Compound Name: Trimethylcyclohexanone

Cat. No.: B1229504

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of various
trimethylcyclohexanone isomers. The information contained herein is intended to be a
valuable resource for researchers, scientists, and professionals involved in drug development
and other chemical synthesis applications where these compounds are utilized. This document
summarizes available quantitative data, outlines detailed experimental protocols for property
determination, and presents logical workflows for isomer separation and analysis.

Introduction to Trimethylcyclohexanone Isomers

Trimethylcyclohexanones are cyclic ketones that are of significant interest in organic
synthesis and serve as versatile building blocks for a variety of more complex molecules. The
position of the three methyl groups on the cyclohexanone ring gives rise to a number of
structural isomers, each with its own unique set of physical and chemical properties.
Furthermore, the presence of stereocenters in many of these isomers leads to the existence of
diastereomers (e.g., cis and trans isomers), which can exhibit different physical characteristics.
Understanding these properties is crucial for their effective use in research and development,
particularly in areas such as fragrance chemistry, polymer synthesis, and as intermediates in
the pharmaceutical industry.

This guide focuses on the experimentally determined physical properties of several
trimethylcyclohexanone isomers. Where experimental data is not readily available in the
literature, computed values from reputable chemical databases are provided.
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Physical Properties of Trimethylcyclohexanone
Isomers

The physical properties of trimethylcyclohexanone isomers, such as boiling point, melting
point, density, and refractive index, are fundamental parameters for their handling, purification,
and use in chemical reactions. These properties are influenced by factors including molecular
weight, intermolecular forces (primarily dipole-dipole interactions due to the polar carbonyl
group), and molecular symmetry, which affects crystal lattice packing in the solid state.

The following tables summarize the available quantitative data for various
trimethylcyclohexanone isomers.

Table 1: Physical Properties of 2,2,6-Trimethylcyclohexanone

Physical Property Value Conditions
Boiling Point 178-179 °C at 760 mmHg
Melting Point -31.8 °C

Density 0.904 g/mL at 25 °C
Refractive Index 1.4470 at 20 °C

Table 2: Physical Properties of 3,3,5-Trimethylcyclohexanone

Physical Property Value Conditions
Boiling Point 188-192 °C at 760 mmHg
Melting Point -10 °C

Density 0.887 g/mL at 25 °C
Refractive Index 1.445 at 20 °C

Table 3: Physical Properties of 3,5,5-Trimethylcyclohexanone

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1229504?utm_src=pdf-body
https://www.benchchem.com/product/b1229504?utm_src=pdf-body
https://www.benchchem.com/product/b1229504?utm_src=pdf-body
https://www.benchchem.com/product/b1229504?utm_src=pdf-body
https://www.benchchem.com/product/b1229504?utm_src=pdf-body
https://www.benchchem.com/product/b1229504?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1229504?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Physical Property

Value

Conditions

Boiling Point 189 °C (Predicted)
Melting Point Not Available
Density 0.89 g/cm?3 (Predicted)

Refractive Index

1.448 (Predicted)

Table 4: Physical Properties of Other Trimethylcyclohexanone Isomers (Primarily Computed

Data)
Boiling Point Melting Point . Refractive
Isomer Density (g/mL)
(°C) (°C) Index
2,3,5-
_ 192.3 +20.0 _ 0.895 + 0.06 1.450 + 0.02
Trimethylcyclohe ] Not Available ) )
(Predicted) (Predicted) (Predicted)
xanone
2,3,6-
] 190.7 £ 20.0 ) 0.892 + 0.06 1.449 + 0.02
Trimethylcyclohe ] Not Available ) )
(Predicted) (Predicted) (Predicted)
xanone
2,4,5-
. 192.3+20.0 _ 0.895 + 0.06 1.450 + 0.02
Trimethylcyclohe ] Not Available ) )
(Predicted) (Predicted) (Predicted)
xanone
2,4,6-
Trimethylcyclohe  Not Available Not Available Not Available Not Available

xanone

Note: The data for isomers in Table 4 are largely predicted values from chemical databases

and should be used with caution. Experimental verification is recommended.

Experimental Protocols

The accurate determination of physical properties is essential for the characterization and

quality control of chemical compounds. Below are detailed methodologies for the key
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experiments cited in this guide.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For the trimethylcyclohexanone isomers, which are liquids at room temperature,
distillation is a common method for determining the boiling point.

Methodology: Simple Distillation

o Apparatus Setup: A simple distillation apparatus is assembled using a round-bottom flask, a
distillation head with a thermometer adapter, a condenser, and a receiving flask. The
thermometer bulb should be positioned just below the side arm of the distillation head to
ensure accurate measurement of the vapor temperature.

o Sample Preparation: The round-bottom flask is charged with the trimethylcyclohexanone
isomer and a few boiling chips or a magnetic stir bar to ensure smooth boiling.

o Heating: The flask is gently heated using a heating mantle.

o Data Collection: The temperature is recorded when the liquid begins to boil and a steady
stream of distillate is collected in the receiving flask. The boiling point is the constant
temperature observed during the distillation of the pure liquid.

Determination of Melting Point

For isomers that are solid at or near room temperature, or for determining the freezing point of
liquid isomers, a melting point apparatus is used.

Methodology: Capillary Method

o Sample Preparation: A small amount of the solid trimethylcyclohexanone isomer is finely
ground and packed into a capillary tube to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus.

e Heating: The sample is heated at a controlled rate. A rapid heating rate can be used for an
initial approximate determination, followed by a slower rate (1-2 °C per minute) near the
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expected melting point for an accurate measurement.

o Data Collection: The melting range is recorded from the temperature at which the first drop of
liquid appears to the temperature at which the entire sample is molten. A narrow melting
range is indicative of a pure compound.

Determination of Density

Density, the mass per unit volume, is a characteristic property of a substance.

Methodology: Pycnometer Method

Measurement of Pycnometer Mass: A clean, dry pycnometer (a small glass flask of a known
volume) is weighed accurately.

 Filling the Pycnometer: The pycnometer is filled with the trimethylcyclohexanone isomer,
ensuring no air bubbles are trapped. The temperature of the liquid is allowed to equilibrate to
a specific temperature (e.g., 25 °C).

o Measurement of Filled Pycnometer Mass: The filled pycnometer is weighed accurately.

o Calculation: The density is calculated by dividing the mass of the liquid (mass of filled
pycnhometer - mass of empty pycnometer) by the known volume of the pycnometer.

Determination of Refractive Index

The refractive index is a measure of how much the path of light is bent, or refracted, when it
enters a substance. It is a sensitive measure of purity.

Methodology: Abbe Refractometer

» Calibration: The Abbe refractometer is calibrated using a standard liquid with a known
refractive index (e.g., distilled water).

o Sample Application: A few drops of the trimethylcyclohexanone isomer are placed on the
prism of the refractometer.
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e Measurement: The prism is closed, and the light source is adjusted. The knob is turned to
bring the dividing line between the light and dark fields into the center of the crosshairs in the

eyepiece.

o Reading: The refractive index is read directly from the instrument's scale. The temperature
should be controlled and recorded, as the refractive index is temperature-dependent.

Isomer Separation and Analysis Workflow

The separation and analysis of a mixture of trimethylcyclohexanone isomers often require a
combination of chromatographic and spectroscopic techniques. The following diagram
illustrates a typical workflow.
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A typical workflow for the separation and analysis of trimethylcyclohexanone isomers.

Conclusion
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This technical guide has summarized the available physical property data for a range of
trimethylcyclohexanone isomers and provided detailed experimental protocols for their
determination. While experimental data for some common isomers are well-documented, there
Is a noticeable lack of experimentally verified data for many of the less common positional and
stereoisomers, highlighting an area for future research. The presented workflow for isomer
separation and analysis provides a robust framework for researchers working with these
compounds. Accurate knowledge of these fundamental physical properties is indispensable for
the successful application of trimethylcyclohexanone isomers in scientific research and
industrial development.

 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of Trimethylcyclohexanone Isomers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1229504#physical-properties-of-
trimethylcyclohexanone-isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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